3-Cyclohexyl-3-fluoroazetidine hydrochloride
Overview
Description
3-Cyclohexyl-3-fluoroazetidine hydrochloride (3-CHF-HCl) is a synthetic compound that has a wide range of applications in research and laboratory experiments. It is used for a variety of purposes, including as a catalyst in organic synthesis and as a reagent for the synthesis of other compounds. 3-CHF-HCl is a versatile compound that has been used in a variety of scientific applications, including in the synthesis of pharmaceuticals and in the development of new materials.
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
- Building Blocks in Medicinal Chemistry : The synthesis of fluorinated azetidines, such as 1-Boc-3-fluoroazetidine-3-carboxylic acid, highlights their importance as cyclic fluorinated beta-amino acids. These compounds serve as valuable building blocks in medicinal chemistry due to their potential in drug design and synthesis (Eva Van Hende et al., 2009).
Structural and Mechanistic Insights
- Intramolecular Interactions : Research on 3-fluoroazetidinium hydrochloride demonstrates the significant influence of intramolecular C–F⋯N+ interactions on the conformations of these molecules. This understanding is crucial for designing drugs with specific molecular configurations for targeted interactions (Natalie E. J. Gooseman et al., 2006).
Potential Therapeutic Applications
Antibacterial Agents : Cyclohexane triones, exhibiting structural similarities to cyclohexyl-based compounds, are explored for their antibacterial properties against gram-positive bacteria and other pathogens. Their mode of action provides insights into developing new antibacterial agents (W. J. Lloyd et al., 1988).
Anticancer and Antiviral Potential : The study of 3-fluoroazetidinecarboxylic acids and related compounds for inhibiting pancreatic cancer cell growth introduces the application of fluorinated heterocyclic amino acids as potential therapeutic agents. These findings open avenues for researching novel cancer treatments (Zilei Liu et al., 2015).
properties
IUPAC Name |
3-cyclohexyl-3-fluoroazetidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16FN.ClH/c10-9(6-11-7-9)8-4-2-1-3-5-8;/h8,11H,1-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJXIYTWJHWAUPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2(CNC2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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